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Compound of Interest

Compound Name: Veratrole

Cat. No.: B1683551 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential, immediate safety

and logistical information for the proper management of Veratrole (1,2-Dimethoxybenzene),

ensuring a secure and compliant laboratory environment.

Personal Protective Equipment (PPE) and Safe
Handling
When working with Veratrole, a comprehensive approach to personal safety is crucial. The

following personal protective equipment is recommended to minimize exposure and ensure

safe handling.

Engineering Controls: It is essential to handle Veratrole in a well-ventilated area.[1][2] Local

exhaust ventilation should be used to control the airborne concentrations of vapors and mists.

[1] All equipment used when handling the product must be grounded to avoid ignition of vapors

by static electricity discharge.[1]

Eye and Face Protection: Safety glasses with side-shields or goggles are required to protect

against splashes.[1]

Skin Protection: Long-sleeved clothing should be worn to cover the skin.[1] For hand

protection, chemical-resistant gloves are mandatory. Recommended glove materials include:

Polychloroprene
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Nitrile rubber

Butyl rubber

Fluorocaoutchouc

Polyvinyl chloride

The selection of gloves should be based on the frequency and duration of contact. For

prolonged or frequently repeated contact, a glove with a higher protection class is

recommended. Always inspect gloves for any signs of degradation before use.

Respiratory Protection: If engineering controls do not maintain airborne concentrations below

exposure limits, a vapor respirator is necessary.[1] Ensure that the respirator is

approved/certified by a relevant authority such as NIOSH.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[1]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

plenty of soap and water. If skin irritation persists, seek medical advice.[1]

Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact

lenses if it is easy to do so. Continue rinsing and seek medical attention if irritation persists.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a poison center or

physician for guidance.

Fire-Fighting Measures: Veratrole is a combustible liquid.[1]

Suitable Extinguishing Media: Use water spray, foam, dry chemical, or carbon dioxide.[1]
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Specific Hazards: When heated, Veratrole can emit irritating fumes and carbon oxides.[1]

Containers may explode when heated.[1][2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][2]

Accidental Release Measures
In case of a spill, follow these steps to ensure safety and proper cleanup:

Remove Ignition Sources: Immediately eliminate all sources of ignition from the spill area.[1]

[2]

Ensure Ventilation: Provide adequate ventilation to the area.

Personal Precautions: Wear appropriate personal protective equipment, including respiratory

protection, gloves, and eye protection.[1] Avoid breathing vapors and contact with skin and

eyes.[1]

Containment: Stop the leak if it is safe to do so.[1] For large spills, dike the area to prevent

further spread.[1] Prevent the spill from entering drains, sewers, or waterways.[1]

Cleanup: Absorb the spill with an inert material such as sand, earth, or vermiculite.[1] Use

non-sparking tools to collect the absorbed material and place it in a suitable, labeled

container for chemical waste disposal.[1]

Decontamination: Clean the contaminated surface thoroughly with a suitable detergent and

water.

Storage and Disposal
Proper storage and disposal of Veratrole are critical for laboratory safety and environmental

protection.

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]
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Store at room temperature in the original container.[1]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][2]

Store away from incompatible materials such as oxidizing agents.[1]

Disposal: Waste material must be disposed of in accordance with local, regional, and national

regulations. Do not mix with other waste. Uncleaned containers should be handled in the same

manner as the product itself. It is imperative to consult your institution's environmental health

and safety department and the supplier's Safety Data Sheet (SDS) for specific disposal

instructions.[3]

Quantitative Data
The following table summarizes available occupational exposure limits for Veratrole. It is

important to note that these limits are for nuisance dust and may not be fully representative for

a liquid. Always strive to keep exposure as low as reasonably achievable.
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Parameter Value Issuing Body Notes

Permissible Exposure

Limit (PEL)
15 mg/m³ (Total dust) OSHA

These values are for

"Inert or Nuisance

Dust." Veratrole is a

liquid at room

temperature, so the

applicability of these

dust-related limits

should be carefully

considered.

5 mg/m³ (Respirable

fraction)
OSHA

Glove Breakthrough

Time

> 240 minutes

(Protection Class 5)
EN 374

Recommended for

prolonged or

frequently repeated

contact. The specific

breakthrough time for

Veratrole may vary by

glove manufacturer

and thickness.

> 60 minutes

(Protection Class 3)
EN 374

Recommended for

brief contact.

Operational Workflow
The following diagram illustrates a logical workflow for responding to a Veratrole spill, a critical

operational plan for any laboratory handling this chemical.
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Veratrole Spill Response Workflow
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Caption: Workflow for a safe and effective response to a Veratrole spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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